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Compound of Interest

Compound Name: O-(pent-4-yn-1-yl)hydroxylamine

Cat. No.: B11728672

O-(pent-4-yn-1-yl)hydroxylamine is a valuable bifunctional molecule in the researcher's
toolkit, particularly for applications in chemical biology and drug development. Its structure
uniquely combines a terminal alkyne and a hydroxylamine moiety, enabling sequential or
orthogonal bioconjugation strategies such as copper-catalyzed azide-alkyne cycloaddition
(CuAAC) and oxime ligation. However, the very features that make this compound chemically
versatile also necessitate a thorough understanding of its potential hazards. The hydroxylamine
functional group, in particular, is associated with inherent instability and toxicity.

This guide provides a comprehensive overview of the safety considerations and handling
protocols for O-(pent-4-yn-1-yl)hydroxylamine. It is important to note that a specific Safety
Data Sheet (SDS) for the free base form of this compound is not readily available. Therefore,
the safety information presented herein is primarily derived from the SDS of its more common
and stable hydrochloride salt, O-(pent-4-yn-1-yl)hydroxylamine hydrochloride, as well as data
for the parent compound, hydroxylamine, and its salts.[1][2][3][4][5][6][71[8][9][10][11] This
approach represents the best available safety knowledge and provides a robust framework for
risk assessment and mitigation in the laboratory.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of O-(pent-4-yn-1-
yl)hydroxylamine and its hydrochloride salt is fundamental to its safe handling. The following
table summarizes key data points for the hydrochloride salt, which is the commercially available
form.
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Property Value Source

) O-(pent-4-yn-1-
Chemical Name ] ) [1][2]
yl)hydroxylamine hydrochloride

CAS Number 137270-24-7 [1][2]
Molecular Formula CsH10CINO [1][12]
Molecular Weight 135.59 g/mol [1][2][12]
Melting Point 137-138 °C [2]

. _ _ Inferred from related
Appearance White to off-white solid
compounds

Purity Typically 295% [11[2]

Hazard Identification and GHS Classification

The primary hazards associated with O-(pent-4-yn-1-yl)hydroxylamine are attributed to the
hydroxylamine functional group. The following GHS classifications are based on data for
hydroxylamine hydrochloride.
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Hazard Class

GHS Classification

Hazard Statement

H302: Harmful if swallowed[4]

Acute Toxicity, Oral Category 4 7]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[4][7]
) ) o H315: Causes skin irritation[4]
Skin Corrosion/Irritation Category 2 7]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation[4][7]
Respiratory or Skin H317: May cause an allergic
o Category 1 ) )
Sensitization skin reaction[4][7]
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer[4][7][8][°]
» o H373: May cause damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or
(Repeated Exposure)
repeated exposure[4][8][9]
_ H290: May be corrosive to
Corrosive to Metals Category 1
metals[4][8][9]
Hazardous to the Aquatic H400: Very toxic to aquatic
Category 1

Environment, Acute Hazard

life[4][8][9]

Safe Handling and Storage: A Proactive Approach to

Risk Mitigation

Given the potential hazards, a stringent and proactive approach to handling and storage is

paramount.

Engineering Controls

All work with O-(pent-4-yn-1-yl)hydroxylamine, both in solid and solution form, should be

conducted in a certified chemical fume hood to minimize the risk of inhalation.[8][11] An
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eyewash station and safety shower must be readily accessible.[3]

Personal Protective Equipment (PPE)

Appropriate PPE is non-negotiable when handling this compound. This includes:

» Eye Protection: Chemical safety goggles and a face shield are essential to protect against
splashes.[3]

e Hand Protection: Wear nitrile gloves that are appropriate for the solvent being used. Change
gloves immediately if they become contaminated.[3][4]

e Body Protection: A lab coat and closed-toe shoes are mandatory. For larger quantities,
consider a chemical-resistant apron.[3]

Storage Requirements

Proper storage is crucial to maintain the stability of O-(pent-4-yn-1-yl)hydroxylamine and
prevent hazardous situations.

» Container: Keep the compound in its original, tightly sealed container.[3]
e Environment: Store in a cool, dry, and well-ventilated area.[3][8]

o Incompatibilities: Isolate from strong oxidizing agents, acids, bases, and metals.[3][5][11] The
hydroxylamine moiety can react violently with strong oxidizers.[5]

Storage Handling Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of O-(pent-4-yn-1-yl)hydroxylamine.
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First Aid and Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.[3]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation persists.[3][4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Remove contact lenses if
present and easy to do. Seek immediate

medical attention.[3][4]

Ingestion

Do NOT induce vomiting. If the individual is
conscious, rinse their mouth with water. Seek

immediate medical attention.[3]

Accidental Release Measures

In the case of a spill, evacuate the area and prevent the spread of the material. For small spills,

carefully sweep up the solid material, avoiding dust formation, and place it in a sealed

container for disposal.[3] For larger spills, contact your institution's environmental health and

safety department.

Stability and Reactivity: Understanding the

Compound's Behavior

The stability of O-(pent-4-yn-1-yl)hydroxylamine is a key consideration. The hydroxylamine

group is known to be thermally unstable and can decompose, potentially explosively, under
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certain conditions.[5] While the pentynyl chain may offer some stabilization compared to the
parent hydroxylamine, it is prudent to handle the compound with care.

O-(pent-4-yn-1-yl)hydroxylamine | ____________,

Alkyne | Hydroxylamine i
T T

h
. . - . 1
Potential Reactions i Incompatible Materials
Y Y
Copper-Catalyzed Azide-Alkyne Cycloaddition Oxime Ligation Oxidizing Agents Bases

Click to download full resolution via product page

Caption: Reactivity and incompatibility profile of O-(pent-4-yn-1-yl)hydroxylamine.

Toxicological Information

The toxicological profile of O-(pent-4-yn-1-yl)hydroxylamine is inferred from data on
hydroxylamine and its salts.

o Acute Effects: Harmful if swallowed or in contact with skin.[4][7] Causes irritation to the skin,
eyes, and respiratory tract.[3][10]

o Chronic Effects: Suspected of causing cancer.[4][7][8][9] May cause damage to organs,
particularly the blood, through prolonged or repeated exposure.[10]

o Sensitization: May cause an allergic skin reaction.[4][7]

Representative Experimental Protocol: Oxime
Ligation

The following is a representative protocol for an oxime ligation reaction, incorporating
necessary safety precautions.

Objective: To conjugate O-(pent-4-yn-1-yl)hydroxylamine to an aldehyde-containing
biomolecule.
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Materials:

O-(pent-4-yn-1-yl)hydroxylamine hydrochloride

Aldehyde-containing biomolecule

Aniline (as a catalyst)

Reaction buffer (e.g., phosphate-buffered saline, pH 7.4)

Appropriate solvents for workup and purification

Procedure:

e Preparation (in a chemical fume hood):

o Don all necessary PPE (goggles, face shield, lab coat, nitrile gloves).

o Allow the O-(pent-4-yn-1-yl)hydroxylamine hydrochloride container to equilibrate to
room temperature before opening to prevent moisture condensation.

o Prepare a stock solution of O-(pent-4-yn-1-yl)hydroxylamine hydrochloride in the
reaction buffer. Handle the solid carefully to avoid creating dust.

e Reaction Setup:

o In a microcentrifuge tube, combine the aldehyde-containing biomolecule with the O-(pent-
4-yn-1-yl)hydroxylamine hydrochloride stock solution.

o Add aniline to the reaction mixture. Aniline is also toxic and should be handled with care in
the fume hood.

o Gently mix the reaction and allow it to proceed at room temperature or 37 °C for the
desired time (typically 1-4 hours).

o Workup and Purification:
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o Purify the resulting conjugate using an appropriate method for your biomolecule (e.g.,
size-exclusion chromatography, dialysis).

o Collect and dispose of all waste, including unused reagents and contaminated
consumables, as hazardous waste according to your institution's guidelines.

o Post-Experiment:
o Thoroughly clean all glassware and the work area in the fume hood.
o Remove and dispose of PPE in the appropriate waste stream.
o Wash your hands thoroughly with soap and water.

Conclusion: A Tool to be Respected

O-(pent-4-yn-1-yl)hydroxylamine is a powerful and versatile reagent for bioconjugation.
However, its utility is matched by its potential hazards. A comprehensive understanding of its
reactivity, toxicity, and proper handling procedures is not merely a recommendation but a
necessity for ensuring the safety of researchers and the integrity of experimental outcomes. By
adhering to the guidelines outlined in this technical guide, scientists can confidently and safely
harness the capabilities of this valuable chemical tool.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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